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Compound of Interest

Compound Name: Sarkomycin

Cat. No.: B075957 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the molecular properties of Sarkomycin,

an antibiotic with notable antitumor activity. This document is intended for researchers,

scientists, and professionals in the field of drug development who are interested in the

fundamental characteristics of this compound.

Core Molecular Data
Sarkomycin is a natural product isolated from Streptomyces erythrochromogenes. The active

principle, known as Sarkomycin A, possesses a distinct chemical structure that is central to its

biological activity.

Physicochemical Properties
The fundamental molecular and physical properties of Sarkomycin A are summarized in the

table below. This data is crucial for understanding its behavior in biological systems and for the

design of experimental protocols.
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Property Value Source

Molecular Formula C₇H₈O₃ [1][2][3][4]

Molecular Weight 140.14 g/mol [1][2][3][4]

IUPAC Name

(1S)-2-methylidene-3-

oxocyclopentane-1-carboxylic

acid

[1]

CAS Registry Number 489-21-4 [1][2][3][4][5]

Appearance Oily liquid [3]

UV Maximum (in water) 230 nm [3]

Boiling Point 320.3°C at 760 mmHg [2]

Density 1.23 g/cm³ [2]

Structural and Chemical Identity
The chemical identity of Sarkomycin A is well-established, providing a foundation for its

synthesis and the study of its mechanism of action.

Chemical Identifiers
For unambiguous identification and cross-referencing in research and databases, the following

identifiers are provided.

Identifier Type Identifier

InChI
InChI=1S/C7H8O3/c1-4-5(7(9)10)2-3-

6(4)8/h5H,1-3H2,(H,9,10)/t5-/m0/s1

InChIKey ILFPCMXTASDZKM-YFKPBYRVSA-N

SMILES C=C1--INVALID-LINK--C(=O)O
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The solubility profile of Sarkomycin is a critical factor for its handling and administration in

experimental settings.

Solubility
Sarkomycin exhibits good solubility in a range of common laboratory solvents.

Solvent Solubility

Water Soluble

Methanol Soluble

Ethanol Soluble

Butanol Soluble

Ethyl acetate Soluble

Petroleum ether Sparingly soluble

Biological Activity and Mechanism of Action
Sarkomycin is recognized for its potent antitumor and antimicrobial properties.[5] Its

mechanism of action is attributed to the inhibition of DNA synthesis, leading to cell cycle arrest

and subsequent apoptosis of cancer cells.[5] This is achieved through interference with

enzymes such as topoisomerases, which are essential for maintaining DNA structure during

cell division.[5]

Logical Relationship of Sarkomycin's Properties
The following diagram illustrates the relationship between the chemical structure of

Sarkomycin and its biological function, a key concept for drug development professionals.
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Caption: Relationship between Sarkomycin's structure and function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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